Cas no 69321-56-8 (5-Bromo-2-methylbenzene-1-sulfonyl chloride)
5-Bromo-2-methylbenzene-1-sulfonyl chloride is a sulfonyl chloride derivative primarily used as an intermediate in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key advantages include high reactivity due to the sulfonyl chloride functional group, enabling efficient derivatization in peptide coupling and other nucleophilic substitution reactions. The bromo and methyl substituents enhance its utility in further functionalization, allowing selective modifications in complex molecular frameworks. This compound is valued for its stability under controlled conditions and consistent purity, making it suitable for pharmaceutical and agrochemical research. Proper handling is essential due to its moisture sensitivity and potential corrosiveness.
69321-56-8 structure
Product Name:5-Bromo-2-methylbenzene-1-sulfonyl chloride
CAS No:69321-56-8
MF:C7H6BrClO2S
MW:269.543339252472
MDL:MFCD06655596
CID:58958
PubChem ID:4962163
Update Time:2025-06-07
5-Bromo-2-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-methylbenzene-1-sulfonyl chloride
- 5-bromo-2-methylBenzenesulfonyl chloride
- 2-chlorosulfonyl-4-bromotoluene
- 4-bromo-toluene-2-sulfonyl chloride
- 4-Brom-toluol-2-sulfonylchlorid
- 5-bromo-2-methyl-benzene-sulfonyl chloride
- 5-bromo-2-methyl-benzenesulfonyl Chloride
- 4-Bromo-2-(chlorosulphonyl)toluene
- (5-bromo-2-methylphenyl)chlorosulfone
- 5-bromo-2-methylbenzenesulfonylchloride
- Benzenesulfonyl chloride, 5-bromo-2-methyl-
- zlchem 1049
- PubChem20279
- ZLD0515
- OYSAFEFFWRNQJF-UHFFFAOYSA-N
- SBB055020
- AM87147
- NE1962
- 69321-56-8
- 5-Bromo-2-methylbenzenesulphonyl chloride
- EN300-12975
- MFCD06655596
- s10934
- PB48411
- AKOS000118447
- FT-0687158
- PS-10892
- SCHEMBL264948
- 5-bromo-2-methylbenzenesulfonyl chloride, AldrichCPR
- 5-Bromo-2-methylbenzene-1-sulfonylchloride
- A866871
- DTXSID40407019
- CS-0153570
- SY065810
-
- MDL： MFCD06655596
- Inchi： 1S/C7H6BrClO2S/c1-5-2-3-6(8)4-7(5)12(9,10)11/h2-4H,1H3
- InChI Key： OYSAFEFFWRNQJF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C)=C(C=1)S(=O)(=O)Cl
Computed Properties
- Exact Mass: 267.89600
- Monoisotopic Mass: 267.89604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 42.5
Experimental Properties
- PSA: 42.52000
- LogP: 3.76580
5-Bromo-2-methylbenzene-1-sulfonyl chloride Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
5-Bromo-2-methylbenzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088284-1g |
5-Bromo-2-methylbenzene-1-sulfonyl chloride |
69321-56-8 | 95% | 1g |
$193.80 | 2023-09-01 | |
| Alichem | A019088284-5g |
5-Bromo-2-methylbenzene-1-sulfonyl chloride |
69321-56-8 | 95% | 5g |
$548.05 | 2023-09-01 | |
| Alichem | A019088284-10g |
5-Bromo-2-methylbenzene-1-sulfonyl chloride |
69321-56-8 | 95% | 10g |
$856.80 | 2023-09-01 | |
| Apollo Scientific | OR61027-250mg |
5-Bromo-2-methylbenzenesulphonyl chloride |
69321-56-8 | 97% | 250mg |
£14.00 | 2024-05-24 | |
| Apollo Scientific | OR61027-1g |
5-Bromo-2-methylbenzenesulphonyl chloride |
69321-56-8 | 97% | 1g |
£41.00 | 2024-05-24 | |
| Apollo Scientific | OR61027-5g |
5-Bromo-2-methylbenzenesulphonyl chloride |
69321-56-8 | 97% | 5g |
£146.00 | 2024-05-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BD116-200mg |
5-Bromo-2-methylbenzene-1-sulfonyl chloride |
69321-56-8 | 97% | 200mg |
201.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BD116-5g |
5-Bromo-2-methylbenzene-1-sulfonyl chloride |
69321-56-8 | 97% | 5g |
2538.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BD116-50mg |
5-Bromo-2-methylbenzene-1-sulfonyl chloride |
69321-56-8 | 97% | 50mg |
103.0CNY | 2021-08-05 | |
| TRC | B696993-100mg |
5-Bromo-2-methylbenzenesulfonyl chloride |
69321-56-8 | 100mg |
$ 75.00 | 2023-04-18 |
5-Bromo-2-methylbenzene-1-sulfonyl chloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:69321-56-8)5-溴-2-甲基苯磺酰氯
Order Number:LE1748536
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:69321-56-8)5-Bromo-2-methylbenzene-1-sulfonyl chloride
Order Number:A866871
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:01
Price ($):164.0/587.0
Email:sales@amadischem.com
5-Bromo-2-methylbenzene-1-sulfonyl chloride Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:69321-56-8)5-溴-2-甲基苯磺酰氯
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:69321-56-8)5-Bromo-2-methylbenzene-1-sulfonyl chloride
Purity:99%/99%
Quantity:5g/25g
Price ($):164.0/587.0